Cas no 158619-46-6 (3'-Methylbiphenyl-3-carboxylic acid)

3'-Methylbiphenyl-3-carboxylic acid is a biphenyl derivative featuring a carboxylic acid functional group at the 3-position and a methyl substituent at the 3'-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and liquid crystal materials. Its rigid biphenyl scaffold and functional groups enable precise structural modifications, making it valuable for designing bioactive molecules or advanced materials. The methyl substitution enhances steric and electronic properties, influencing reactivity and binding interactions. High purity grades are available to meet stringent research and industrial requirements. Proper handling and storage are recommended to maintain stability.

3'-Methylbiphenyl-3-carboxylic acid structure

158619-46-6 structure

Product Name:3'-Methylbiphenyl-3-carboxylic acid

CAS No:158619-46-6

MF:C₁₄H₁₂O₂

MW:212.243884086609

MDL:MFCD00558892

CID:230330

PubChem ID:747832

Update Time:2025-05-28

3'-Methylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3'-Methyl[1,1'-biphenyl]-3-carboxylic acid
- 3-(3-Methylphenyl)Benzoic Acid
- 3'-Methylbiphenyl-3-carboxylic acid
- [1,1'-Biphenyl]-3-carboxylicacid, 3'-methyl-
- 3'-Methyl-biphenyl-3-carboxylic acid
- 3-Methylbiphenyl-3-carboxylic acid
- 3-methyl-3'-carboxybiphenyl
- 3'-Methyl-biphenyl-3-carbonsaeure
- 3'-methylbiphenyl-3-carboxylic acid(SALTDATA: FREE)
- 3-m-Tolyl-benzoesaeure
- AKOS BAR-0003
- RARECHEM AL BE 1347
- 3-(3-Tolyl)benzoic acid
- 3-Carboxy-3'-methylbiphenyl, 3-(3-Methylphenyl)benzoic acid, 3-(3-Carboxyphenyl)toluene
- [1,1'-Biphenyl]-3-carboxylicacid,3'-methyl-
- CHEMBL4170450
- L5D
- Oprea1_191829
- SR-01000198622
- MFCD00558892
- Cambridge id 5211690
- SY063651
- [1,1'-Biphenyl]-3-carboxylic acid, 3'-methyl-
- FT-0694651
- 158619-46-6
- BB 0222355
- 3'-methyl-[1,1'-biphenyl]-3-carboxylic acid
- EN300-697543
- 3'-methyl-1,1'-biphenyl-3-carboxylic acid
- AS-2105
- 3'-methyl [1,1'-biphenyl]-3-carboxylic acid
- 3/'-METHYL-BIPHENYL-3-CARBOXYLIC ACID
- AKOS002678384
- SCHEMBL121813
- 3'-Methyl-3-biphenylcarboxylic acid
- SR-01000198622-1
- CBDivE_005744
- CS-0153226
- Z732681502
- 3 inverted exclamation mark -Methylbiphenyl-3-carboxylic Acid
- DTXSID10353670
- AB00075303-01
- DB-064236
- STK061981
- MDL： MFCD00558892
- Inchi： 1S/C14H12O2/c1-10-4-2-5-11(8-10)12-6-3-7-13(9-12)14(15)16/h2-9H,1H3,(H,15,16)
- InChI Key： BJVLFJADOVATRU-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)C1C=CC=C(C)C=1)=O

Computed Properties

Exact Mass: 212.08400
Monoisotopic Mass: 212.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 393.6±21.0 °C at 760 mmHg
Flash Point: 179.9±16.7 °C
Water Partition Coefficient: Slightly soluble in water.
PSA: 37.30000
LogP: 3.36020
Vapor Pressure: 0.0±1.0 mmHg at 25°C

3'-Methylbiphenyl-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：Store at room temperature

3'-Methylbiphenyl-3-carboxylic acid Pricemore >>

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